![molecular formula C15H12N2O6S B6636249 3-[[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonylamino]methyl]benzoic acid](/img/structure/B6636249.png)
3-[[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonylamino]methyl]benzoic acid
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Overview
Description
3-[[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonylamino]methyl]benzoic acid, commonly known as Bz-423, is a small molecule that has attracted significant research interest due to its potential therapeutic applications. Bz-423 has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of Bz-423 is not fully understood, but it is believed to involve the activation of the mitochondrial permeability transition pore (mPTP). The mPTP is a channel that regulates the flow of ions and molecules into and out of the mitochondria, and its opening is associated with cell death. Bz-423 has been found to selectively activate the mPTP in cancer cells, leading to apoptosis. Additionally, Bz-423 has been found to inhibit the production of reactive oxygen species (ROS), which are molecules that can damage cells and contribute to inflammation and disease.
Biochemical and Physiological Effects:
Bz-423 has been found to have a number of biochemical and physiological effects. In animal models, Bz-423 has been found to reduce inflammation, inhibit tumor growth, and improve survival rates. Additionally, Bz-423 has been found to improve mitochondrial function and reduce oxidative stress. Bz-423 has also been found to have a protective effect on the liver, reducing liver damage in animal models of disease.
Advantages and Limitations for Lab Experiments
The advantages of using Bz-423 in lab experiments include its specificity and potency. Bz-423 has been found to selectively activate the mPTP in cancer cells, making it a promising candidate for the development of new cancer therapies. Additionally, Bz-423 has been found to exhibit anti-inflammatory and anti-viral properties, making it a potential candidate for the development of new drugs for these conditions. However, there are also limitations to using Bz-423 in lab experiments. Bz-423 is a complex molecule that requires careful synthesis and purification, and its mechanism of action is not fully understood. Additionally, Bz-423 has been found to exhibit toxicity at high doses, making it important to carefully control the concentration used in experiments.
Future Directions
There are a number of future directions for research on Bz-423. One area of research is focused on the development of new cancer therapies based on Bz-423. Studies are underway to investigate the use of Bz-423 in combination with other drugs to improve its efficacy and reduce toxicity. Additionally, research is ongoing to better understand the mechanism of action of Bz-423 and identify new targets for drug development. Another area of research is focused on the use of Bz-423 in the treatment of inflammatory and viral diseases. Studies are underway to investigate the use of Bz-423 in animal models of these conditions, with the goal of developing new drugs for human use.
Synthesis Methods
The synthesis of Bz-423 involves a multi-step process that begins with the reaction of 2-aminophenol with phthalic anhydride to form 2-(2-hydroxyphenyl)benzoxazole. This intermediate is then reacted with chlorosulfonic acid to form the sulfonyl chloride, which is then reacted with methylamine to form the final product, Bz-423. The synthesis of Bz-423 is a complex process that requires careful control of reaction conditions to ensure high yields and purity.
Scientific Research Applications
Bz-423 has been the subject of extensive scientific research due to its potential therapeutic applications. One area of research has focused on the anti-inflammatory properties of Bz-423. Studies have shown that Bz-423 can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of disease. Another area of research has focused on the anti-tumor properties of Bz-423. Studies have shown that Bz-423 can induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, Bz-423 has been found to exhibit anti-viral properties, making it a potential candidate for the development of new antiviral drugs.
properties
IUPAC Name |
3-[[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonylamino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O6S/c18-14(19)10-3-1-2-9(6-10)8-16-24(21,22)11-4-5-12-13(7-11)23-15(20)17-12/h1-7,16H,8H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJZTXTBUKKDXOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CNS(=O)(=O)C2=CC3=C(C=C2)NC(=O)O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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